Cas no 2228731-35-7 (3-(5-bromo-3-methylfuran-2-yl)-3,3-difluoropropanoic acid)

• Product Name: 3-(5-bromo-3-methylfuran-2-yl)-3,3-difluoropropanoic acid
• CAS No: 2228731-35-7
• MF: C₈H₇BrF₂O₃
• MW: 269.040189027786
• CID: 6471397
• PubChem ID: 165630978
• Update Time: 2025-05-24

3-(5-bromo-3-methylfuran-2-yl)-3,3-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-3-methylfuran-2-yl)-3,3-difluoropropanoic acid
• 2228731-35-7
• EN300-1948172

• Inchi： 1S/C8H7BrF2O3/c1-4-2-5(9)14-7(4)8(10,11)3-6(12)13/h2H,3H2,1H3,(H,12,13)
• InChI Key： MNXNMZDBHNBHDK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C(CC(=O)O)(F)F)O1

Computed Properties

• Exact Mass: 267.95466g/mol
• Monoisotopic Mass: 267.95466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 3-(5-bromo-3-methylfuran-2-yl)-3,3-difluoropropanoic acid

3-(5-Bromo-3-Methylfuran-2-Yl)-3,3-Difluoropropanoic Acid (CAS No. 2228731-35-7)

Introduction to 3-(5-Bromo-3-Methylfuran-2-Yl)-3,3-Difluoropropanoic Acid

3-(5-Bromo-3-Methylfuran-2-Yl)-3,3-Difluoropropanoic Acid, a compound with the CAS registry number 2228731-35-7, is a specialized organic molecule that has garnered attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a difluorinated propanoic acid backbone and a substituted furan ring. The presence of a bromo group at the 5-position of the furan ring adds to its complexity and potential utility in various applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as cross-coupling reactions and selective fluorination techniques. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. The compound's structure suggests potential use as an intermediate in drug discovery or as a building block for more complex molecules.

Structural Analysis and Synthesis

The molecular structure of CAS 2228731-35-7 is defined by its propanoic acid moiety, which is substituted at the 3-position with a difluoro group and a substituted furan ring. The furan ring itself carries a methyl group at position 3 and a bromo substituent at position 5, creating a unique electronic environment that could influence its reactivity and biological activity.

The synthesis of this compound typically involves multi-step processes, including the preparation of the furan derivative followed by its coupling with the difluoro propanoic acid moiety. Recent studies have highlighted the use of transition metal catalysts, such as palladium complexes, to facilitate these couplings efficiently. Additionally, advancements in fluorination techniques, such as electrophilic fluorination using selective reagents like Selectfluor, have enabled precise placement of fluorine atoms without affecting other functional groups.

Applications in Pharmaceutical Chemistry

The compound's structure suggests potential applications in drug design, particularly in areas where modulators of specific biological targets are required. The presence of electron-withdrawing groups like fluorine atoms can enhance the molecule's bioavailability and stability, making it an attractive candidate for drug development.

Recent research has explored the use of similar compounds as inhibitors of enzymes involved in metabolic pathways. For instance, studies have shown that analogs with similar structural features can modulate the activity of kinases or other enzyme classes. While specific data on CAS 2228731-35-7 are not yet publicly available, its structural resemblance to known bioactive molecules suggests promising avenues for further investigation.

Materials Science and Chemical Engineering Applications

Beyond pharmaceutical applications, CAS 2228731-35-7 may find utility in materials science due to its unique electronic properties. The combination of fluorine atoms and aromatic rings can impart desirable characteristics such as thermal stability and electronic conductivity to materials.

Preliminary studies have indicated that derivatives of this compound could serve as precursors for advanced polymers or coatings with tailored properties. The bromine substituent could also play a role in cross-linking reactions or as a site for further functionalization during material synthesis.

Safety Considerations and Handling Guidelines

While CAS 2228741694 is not classified as a hazardous chemical under standard regulations, proper handling procedures should still be followed to ensure safety in laboratory settings. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling or synthesizing the compound.

Additionally, waste generated during synthesis should be disposed of according to local environmental regulations to minimize ecological impact. Researchers are encouraged to consult Material Safety Data Sheets (MSDS) for detailed information on handling and disposal procedures.